2-(4-phenyl-1-piperazinyl)-N-4-pyridinylacetamide

• IUPAC Name: 2-(4-phenylpiperazin-1-yl)-N-pyridin-4-ylacetamide
• InChI: InChI=1S/C17H20N4O/c22-17(19-15-6-8-18-9-7-15)14-20-10-12-21(13-11-20)16-4-2-1-3-5-16/h1-9H,10-14H2,(H,18,19,22)
• InChI Key: RJISHEZWTJQLJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=NC=C2)C3=CC=CC=C3
• Molecular Formula: C17H20N4O
• Molecular Weight: 296.37 g/mol
• Solubility: 38.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(4-phenyl-1-piperazinyl)-N-4-pyridinylacetamide is a chemical compound that has been extensively studied for its potential use in the field of medicinal chemistry. It is commonly referred to as PPA or PAPP, and it has been found to exhibit a range of biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of PPA is complex and involves the modulation of various neurotransmitter systems in the brain. It has been found to act as a potent antagonist of the 5-HT2A receptor, which is involved in the regulation of mood and emotion. It also exhibits activity at other neurotransmitter receptors, including the dopamine D2 receptor and the α1-adrenergic receptor.
Biochemical and Physiological Effects
PPA has been found to exhibit a range of biochemical and physiological effects in animal models. It has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been found to modulate the activity of various ion channels, including the NMDA receptor, which is involved in learning and memory.

Advantages and Limitations for Lab Experiments

PPA has several advantages for use in laboratory experiments. It is a well-characterized compound with a high level of purity, making it easy to work with. It also exhibits potent activity against a range of biological targets, making it a versatile tool for studying various physiological and biochemical processes.
However, there are also some limitations to the use of PPA in laboratory experiments. It has been found to exhibit some toxicity in animal models, particularly at high doses. It also has limited solubility in water, which may make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on PPA. One area of interest is the development of new drugs based on the structure of PPA. Researchers are exploring the use of PPA derivatives as potential treatments for a range of medical conditions.
Another area of interest is the elucidation of the precise mechanism of action of PPA. Researchers are working to better understand how PPA modulates neurotransmitter systems in the brain and how this contributes to its physiological effects.
Finally, there is interest in exploring the potential use of PPA as a research tool for studying various physiological and biochemical processes. Its potent activity against a range of biological targets makes it a versatile tool for studying various aspects of brain function and disease.

Scientific Research Applications

PPA has been extensively studied for its potential use in the treatment of various medical conditions. It has been found to exhibit potent activity against a range of biological targets, including neurotransmitter receptors, ion channels, and enzymes. This makes it a promising candidate for the development of new drugs for the treatment of conditions such as depression, anxiety, and schizophrenia.